Cas no 93794-44-6 (4-Methyl-1,3-benzoxazole-2-thiol)

4-Methyl-1,3-benzoxazole-2-thiol structure
93794-44-6 structure
Product Name:4-Methyl-1,3-benzoxazole-2-thiol
CAS No:93794-44-6
MF:C8H7NOS
MW:165.212280511856
MDL:MFCD11844840
CID:1071040
PubChem ID:10820934
Update Time:2025-04-20

4-Methyl-1,3-benzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-1,3-benzoxazole-2-thiol
    • A916466
    • 4-METHYLBENZO[D]OXAZOLE-2-THIOL
    • AC7364
    • 93794-44-6
    • 2-Mercapto-4-methylbenzoxazole
    • 4-methyl-3H-1,3-benzoxazole-2-thione
    • SCHEMBL1821982
    • RWYDISZVUDDJOI-UHFFFAOYSA-N
    • AB64565
    • AKOS005174679
    • 4-Methylbenzoxazole-2(3H)-thione
    • SY086235
    • EN300-337105
    • MFCD11844840
    • methyl-mercapto-benzoxazole
    • CS-0280129
    • LS-04675
    • SCHEMBL26382448
    • ALBB-014708
    • 2-BENZOXAZOLETHIOL, 4-METHYL-
    • MDL: MFCD11844840
    • Inchi: 1S/C8H7NOS/c1-5-3-2-4-6-7(5)9-8(11)10-6/h2-4H,1H3,(H,9,11)
    • InChI Key: RWYDISZVUDDJOI-UHFFFAOYSA-N
    • SMILES: S=C1NC2=C(C=CC=C2C)O1

Computed Properties

  • Exact Mass: 165.02483502g/mol
  • Monoisotopic Mass: 165.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53.4Ų

4-Methyl-1,3-benzoxazole-2-thiol Security Information

  • HazardClass:IRRITANT

4-Methyl-1,3-benzoxazole-2-thiol Pricemore >>

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abcr
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